Cas no 479411-64-8 (2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI))
479411-64-8 structure
Product Name:2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI)
CAS No:479411-64-8
MF:C7H10N2O
MW:138.167101383209
CID:931618
Update Time:2023-03-27
2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI) Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI)
- 2-Pyrrolidineacetonitrile, 1-methyl-5-oxo-, (2R)-
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- Inchi: 1S/C7H10N2O/c1-9-6(4-5-8)2-3-7(9)10/h6H,2-4H2,1H3/t6-/m1/s1
- InChI Key: VJGSFXCVHZSKIW-ZCFIWIBFSA-N
- SMILES: N1(C)C(=O)CC[C@@H]1CC#N
Computed Properties
- Exact Mass: 138.079
- Monoisotopic Mass: 138.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1A^2
2-Pyrrolidineacetonitrile,1-methyl-5-oxo-,(2R)-(9CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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